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Compound of Interest

Compound Name:
Methyl 2-hydroxy-3-

phenylpropanoate

Cat. No.: B079360 Get Quote

Essential Safety and Handling Guide for Methyl
2-hydroxy-3-phenylpropanoate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 2-hydroxy-3-
phenylpropanoate (CAS No. 22335-98-2). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
Methyl 2-hydroxy-3-phenylpropanoate is classified as a hazardous substance. The following

table summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications.
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Hazard Class Hazard Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Methyl 2-hydroxy-3-
phenylpropanoate to prevent exposure.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities or when there

is a splash hazard.

To protect against eye irritation

or serious eye damage from

splashes or dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Wear

appropriate protective clothing

to prevent skin exposure.[2] A

lab coat is required.

To prevent skin irritation or

harmful effects from skin

absorption.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or for

spill cleanup.

To prevent respiratory tract

irritation from dust or aerosols.

[2]

Operational Plan: Step-by-Step Handling Procedure
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Proper handling of Methyl 2-hydroxy-3-phenylpropanoate is crucial to maintain a safe

laboratory environment. The following workflow outlines the key steps from preparation to post-

handling.
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Gather All Necessary Equipment
and Reagents

Carefully Weigh or Measure
the Required Amount

Proceed to Handling

Transfer the Chemical
with Caution

Perform the Experimental Procedure

Clean the Work Area
and Equipment

Proceed to Post-Handling

Decontaminate or Dispose of
Contaminated Materials

Remove PPE in the
Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling Methyl 2-hydroxy-3-phenylpropanoate.
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Disposal Plan
Proper disposal of Methyl 2-hydroxy-3-phenylpropanoate and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Unused or contaminated solid material should be collected in a clearly labeled,

sealed container.

Liquid Waste: Solutions containing Methyl 2-hydroxy-3-phenylpropanoate should be

collected in a designated, labeled, and sealed waste container.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, paper towels, and pipette tips, must be disposed of as hazardous waste.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the chemical name and

associated hazards.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Regulatory Compliance: Dispose of the chemical waste in accordance with all federal, state,

and local regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines. Do not dispose of this chemical down the drain.

Emergency Procedures
Spill Response:

Evacuate the immediate area.

Ensure proper ventilation.

Wearing appropriate PPE, vacuum or sweep up the spilled material.[2]
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Place the collected material into a suitable, labeled container for disposal.[2]

Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation develops.[2]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[2]

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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